Cas no 1361905-35-2 (5-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361905-35-2
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4801432
• Update Time: 2023-08-17

5-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c9-2-5-1-6(3-13)7(14-4-5)15-8(10,11)12/h1,4H,2H2
• InChI Key： GWVVFAVVBSSWLY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C#N)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9